Cas no 80548-40-9 (1,1-dioxothiolane-2-carboxylic acid)

• Product Name: 1,1-dioxothiolane-2-carboxylic acid
• CAS No: 80548-40-9
• MF: C₅H₈O₄S
• MW: 164.179620742798
• MDL: MFCD20621123
• CID: 985803
• PubChem ID: 284518
• Update Time: 2025-09-25

1,1-dioxothiolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxothiolane-2-carboxylic acid
• Tetrahydrothiophene-2-Carboxylic Acid 1,1-Dioxide
• FT-0699010
• 80548-40-9
• AS-39767
• SCHEMBL3533041
• NSC140355
• EN300-88656
• SY124416
• 1,1-dioxo-1lambda6-thiolane-2-carboxylic acid
• CS-W023149
• AKOS024197537
• NSC-140355
• MFCD20621123
• Z1259179102
• DTXSID40301003
• tetrahydrothiophene-2-carboxylicacid1,1-dioxide

• MDL： MFCD20621123
• Inchi： 1S/C5H8O4S/c6-5(7)4-2-1-3-10(4,8)9/h4H,1-3H2,(H,6,7)
• InChI Key： TTZCAAIAOJHFIM-UHFFFAOYSA-N
• SMILES： S1(CCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 164.01432991g/mol
• Monoisotopic Mass: 164.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79.8Ų